Cas no 1008935-48-5 (1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1008935-48-5
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 6169353
• PubChem ID: 2948741
• Update Time: 2025-06-11

1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• MLS000063375
• MLS002546055
• SMR000075095
• AB00338620-11
• 1-(2,4-dimethoxyphenyl)-3-{[4-(4-morpholinyl)phenyl]amino}-2,5-pyrrolidinedione
• 1008935-48-5
• F1537-0041
• Q27185755
• 1-(2,4-dimethoxyphenyl)-3-[4-(4-morpholinyl)anilino]pyrrolidine-2,5-dione
• AKOS000570937
• 1-(2,4-dimethoxyphenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• AKOS016317946
• 1-(2,4-dimethoxyphenyl)-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione
• CHEMBL1412617
• HMS2345C19
• CHEBI:107442

• Inchi： 1S/C22H25N3O5/c1-28-17-7-8-19(20(13-17)29-2)25-21(26)14-18(22(25)27)23-15-3-5-16(6-4-15)24-9-11-30-12-10-24/h3-8,13,18,23H,9-12,14H2,1-2H3
• InChI Key： ZJYAYAHNSRMRDK-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC2C(N(C3C=CC(=CC=3OC)OC)C(C2)=O)=O)CC1

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.3Ų

Additional information on 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione

Chemical Profile of 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1008935-48-5)

1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1008935-48-5) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework integrates several pharmacophoric elements, including aromatic rings, heterocyclic moieties, and functional groups that are known to contribute to biological activity. The compound’s unique chemical architecture positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The presence of dimethoxyphenyl and morpholin-4-yl substituents in the molecule suggests potential interactions with biological targets such as enzymes and receptors. These groups are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and enhance binding affinity. The pyrrolidine-2,5-dione core is particularly noteworthy, as it has been investigated in various contexts for its bioactivity. This scaffold is capable of adopting multiple conformations, which may facilitate interactions with macromolecular targets in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione scaffold may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The combination of hydrophobic and polar interactions provided by its substituents makes it a versatile platform for designing molecules with tailored pharmacological profiles.

In vitro studies have begun to elucidate the pharmacokinetic properties of this compound. Preliminary data suggest that it exhibits reasonable solubility in aqueous media, which is advantageous for formulation development. Additionally, its stability under various conditions indicates potential for further optimization in terms of shelf life and bioavailability. These characteristics are critical factors when evaluating a compound’s suitability for clinical translation.

The integration of biomolecular simulation techniques has furthered the understanding of how this molecule interacts with biological targets at an atomic level. High-resolution structures derived from X-ray crystallography or NMR spectroscopy can be used to refine computational models, providing insights into key binding interactions. Such information is invaluable for guiding synthetic modifications aimed at improving potency and selectivity.

Emerging research also highlights the potential of this compound as a tool for studying enzyme mechanisms and pathway regulation. By inhibiting or modulating specific enzymatic activities, it may serve as a probe to uncover novel therapeutic strategies. For instance, its interaction with cyclin-dependent kinases (CDKs) or other regulatory enzymes could provide insights into cellular processes relevant to disease pathogenesis.

The synthesis of 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves strategic functionalization of aromatic rings and heterocyclic cores, requiring careful selection of reagents and reaction conditions. Advances in green chemistry principles have encouraged the development of more sustainable synthetic routes, reducing waste and improving atom economy.

The compound’s structural complexity also offers opportunities for derivatization, allowing researchers to explore analogues with enhanced properties. By modifying substituents or altering the core scaffold, new derivatives can be generated with improved pharmacokinetic profiles or expanded therapeutic indications. Such explorations are facilitated by modern synthetic methodologies that enable rapid screening of structural variations.

Regulatory considerations play a crucial role in advancing compounds like this into clinical applications. Compliance with guidelines set forth by agencies such as the FDA or EMA ensures that safety and efficacy are rigorously evaluated before human use. Preclinical studies focusing on toxicity, pharmacodynamics, and pharmacokinetics provide essential data for regulatory submissions.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and clinicians. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutics to patients more efficiently. The case of 1-(2,4-dimethoxyphenyl)-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione exemplifies how such collaborations can yield transformative insights into disease mechanisms and treatment strategies.